(2-Ethoxyethyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• SMILES: CCOCCNC(C)C1=CN(N=C1)C
• InChI: InChI=1S/C10H19N3O/c1-4-14-6-5-11-9(2)10-7-12-13(3)8-10/h7-9,11H,4-6H2,1-3H3
• InChIKey: LPWXYMMHFJCBOZ-UHFFFAOYSA-N

Structural Identity & Physicochemical Baseline

(2-Ethoxyethyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine (CAS 1248967-51-2, also registered as 1156282-67-5) is a synthetic secondary amine featuring a 1-methyl-1H-pyrazol-4-yl core and an N-(2-ethoxyethyl) side chain. It belongs to the class of pyrazole-alkylamine building blocks widely employed in medicinal chemistry and agrochemical research. The compound is supplied at 95% purity, has a molecular weight of 197.28 Da, and a computed LogP of 0.686 . Its structural hallmark is a chiral α-methyl substituent on the ethylamine linker, yielding one asymmetric center (Fsp3 = 0.7) and a secondary amine that acts as a single hydrogen bond donor . Multiple synonyms exist across vendor catalogs, including 2-Ethoxy-N-(1-(1-methyl-1H-pyrazol-4-yl)ethyl)ethan-1-amine and AKOS011064555 .

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Chiral pyrazole-alkylamine building block with secondary amine handle for SAR-driven synthesis

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Lipophilicity profile within reported range may support lead optimization permeability studies

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Non-corrosive hazard classification may simplify automated synthesis and HTS workflows

Why Generic Substitution Fails: Structural & Physicochemical Differentiation

In-class pyrazole-alkylamine compounds cannot be interchanged with (2-ethoxyethyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine without altering key molecular properties that govern biological partitioning, membrane permeability, and target engagement. The N-(2-ethoxyethyl) substituent confers a LogP of 0.686—a lipophilicity window 2.1-fold higher than its methoxy analog (LogP 0.329) . Replacing the ethoxyethyl chain with a simple methyl group, elongating the linker, or relocating the ethoxyethyl to the pyrazole N1-position produces distinct molecular weight, hydrogen bonding, and steric profiles that alter SAR outcomes . Furthermore, the unsubstituted primary amine precursor carries a corrosive hazard classification (H314) absent in the N-alkylated target compound . These differences are not cosmetic; they fundamentally affect experimental reproducibility, ADME predictions, and synthetic derivatization strategies. Generic substitution without head-to-head verification risks confounded biological results and procurement mismatches.

Methoxy analog (LogP 0.329)

Lower lipophilicity may shift membrane partitioning and alter ADME profiles vs ethoxyethyl compound.

Primary amine precursor (H314 corrosive)

Corrosive hazard absent in target may require additional engineering controls; direct substitution not aligned with hazard profile.

N1-regioisomer (discontinued)

Different H-bond donor topology and discontinued supply limit interchangeability for N1-preserving target engagement studies.

Methylene homolog (achiral)

Absence of chiral center and shorter linker may alter conformational sampling and stereochemical SAR outcomes.

Quantitative Differentiation Evidence

Lipophilicity Advantage vs Methoxy Analog

The target compound exhibits a computed LogP of 0.686, compared to 0.329 for the direct methoxy analog (2-methoxyethyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine, representing a 2.1-fold increase in predicted partition coefficient . This 0.357 log-unit difference translates to a ~2.3× higher octanol/water partition ratio at equilibrium, within the optimal Lipinski range for CNS penetration (LogP 0–3).

Lipophilicity comparison

Data to verify

Δ LogP +0.357
2.1‑fold higher P

Reported lipophilicity difference may influence permeability screening context

Computed values; experimental logD validation recommended

Evidence Dimension	Computed lipophilicity (LogP)
Target Compound Data	LogP = 0.686
Comparator Or Baseline	(2-Methoxyethyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine: LogP = 0.329
Quantified Difference	ΔLogP = +0.357 (2.1-fold increase in P; ~2.3× higher octanol/water partition ratio)
Conditions	Computed partition coefficient (octanol/water); both values sourced from Fluorochem technical datasheets under identical computational methodology.

Why This Matters

When a medicinal chemistry program requires fine-tuning of lipophilicity to balance passive permeability and metabolic stability, the ethoxy analog provides a measurable 0.357 LogP increment over the methoxy version without altering hydrogen bond donor/acceptor counts.

Molecular Weight & sp3 Differentiation vs Methoxy Analog

The target compound has a molecular weight of 197.28 Da and an Fsp3 value of 0.70, compared to 183.26 Da and Fsp3 0.667 for the methoxy analog . The +14 Da mass difference corresponds precisely to one methylene unit (CH2 → O replacement in the terminal alkoxy group). The higher Fsp3 indicates a modestly greater fraction of sp3-hybridized carbons, a parameter associated with improved clinical developability when Fsp3 ≥ 0.45.

MW & sp³ fraction

Data to verify

ΔMW +14.02 Da
ΔFsp³ +0.033

Slightly higher MW and sp³ may alter lead-like property profile

Fsp³ ≥0.45 thresholds require context-specific review

Evidence Dimension	Molecular weight and Fsp3 (fraction of sp3-hybridized carbon atoms)
Target Compound Data	MW = 197.28 Da, Fsp3 = 0.70
Comparator Or Baseline	(2-Methoxyethyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine: MW = 183.26 Da, Fsp3 = 0.667
Quantified Difference	ΔMW = +14.02 Da (one methylene unit); ΔFsp3 = +0.033 (4.9% relative increase)
Conditions	Computed from molecular formula; MW and Fsp3 values sourced from Fluorochem technical datasheets for both compounds.

Why This Matters

The ethoxyethyl compound occupies a distinct MW/Fsp3 locus that may offer a preferred balance for programs targeting lead-like chemical space with MW < 250 Da while maintaining adequate three-dimensional character.

Safety Profile: Non-Corrosive vs Corrosive Precursor

The target compound is classified under GHS07 (Harmful/Irritant) with hazard statements H302, H315, H319, H335 . In contrast, its unsubstituted primary amine precursor, 1-(1-methyl-1H-pyrazol-4-yl)ethylamine (CAS 911788-33-5), carries H314 (Causes severe skin burns and eye damage) in addition to H302+H312+H332, indicating corrosive properties . The N-(2-ethoxyethyl) substitution eliminates the corrosive hazard, reducing personal protective equipment requirements and simplifying laboratory handling protocols.

Hazard classification

Supplier safety data

Target: GHS07
No H314

Precursor: H314
Corrosive

Absence of corrosive hazard may simplify handling protocols

Verify with current SDS; handling review required

Evidence Dimension	GHS hazard classification
Target Compound Data	GHS07 Warning: H302, H315, H319, H335 (Harmful/Irritant; non-corrosive)
Comparator Or Baseline	1-(1-Methyl-1H-pyrazol-4-yl)ethylamine: H314 (severe skin burns/eye damage), H302+H312+H332 (harmful by multiple routes)
Quantified Difference	Absence of H314 corrosive classification in target compound vs presence in primary amine precursor
Conditions	GHS classification per vendor safety data sheets; Fluorochem (target) and Cenmed/ChemSpider (precursor).

Why This Matters

For high-throughput screening facilities or automated synthesis workflows, the non-corrosive classification of the N-alkylated target compound reduces the administrative and engineering control burden compared to the corrosive primary amine precursor.

Regioisomeric Differentiation: Amine vs Pyrazole N1 Substitution

The target compound bears the 2-ethoxyethyl substituent on the secondary amine nitrogen, whereas its constitutional isomer 1-[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]ethan-1-amine (CAS 1343154-70-0) places the ethoxyethyl chain on the pyrazole N1 atom . This regioisomeric difference fundamentally alters the hydrogen bond donor/acceptor topology: the target compound retains a free N1 on the pyrazole ring (H-bond acceptor), while the regioisomer presents an unsubstituted primary amine (two H-bond donors). The regioisomer has been discontinued from multiple suppliers, limiting its procurement viability.

Regioisomer topology

Class-level inference

Exocyclic amine N
1 HBD, free N1

Pyrazole N1 substitution
2 HBD, no free N1

Different H-bond donor topology may influence target binding modes

Regioisomer discontinued; target only viable N1-free option

Evidence Dimension	Regioisomeric substitution pattern and hydrogen bond donor/acceptor topology
Target Compound Data	2-Ethoxyethyl on exocyclic amine N; pyrazole N1 free (1 HBD, 3 HBA); MW = 197.28 Da; actively supplied.
Comparator Or Baseline	1-[1-(2-Ethoxyethyl)-1H-pyrazol-4-yl]ethan-1-amine: ethoxyethyl on pyrazole N1; free primary amine (2 HBD); MW = 183.25 Da; discontinued.
Quantified Difference	HBD count: 1 vs 2; HBA count: 3 vs 3 (different atom positions); MW difference: 14 Da; supply status: active vs discontinued.
Conditions	Structural comparison based on IUPAC nomenclature and CAS registry data; supply status from CymitQuimica product listing (Ref. 3D-TDC15470).

Why This Matters

If a research program requires a secondary amine handle for further derivatization while keeping the pyrazole N1 available for target engagement, the target compound is the only viable option; the N1-substituted regioisomer is both structurally inappropriate and commercially unavailable.

Linker-Length Differentiation vs Methylene Homolog

The target compound features a branched ethylene linker (CH(CH3) between pyrazole C4 and the amine N), while the methylene homolog (2-ethoxyethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine (CAS 1154249-37-2) contains a single methylene spacer . The additional methyl group in the target compound introduces a chiral center (1 asymmetric atom), increases the molecular weight by 14 Da (197.28 vs 183.25), and extends the distance between the pyrazole ring and the terminal ethoxy group, altering both conformational flexibility and the spatial relationship between pharmacophoric elements.

Linker & chirality

Class-level inference

Branched C2, chiral
1 asymmetric center

Methylene C1, achiral
0 asymmetric centers

Chirality and linker length may affect SAR and conformational sampling

Racemic mixture; stereochemical assignment needed

Evidence Dimension	Linker length, chirality, and molecular weight
Target Compound Data	Branched ethylene linker with chiral α-methyl; MW = 197.28 Da; 1 asymmetric atom; Fsp3 = 0.70.
Comparator Or Baseline	(2-Ethoxyethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine: single methylene linker; MW = 183.25 Da; 0 asymmetric atoms (achiral); Fsp3 not reported.
Quantified Difference	ΔMW = +14.02 Da; presence of 1 chiral center vs 0; linker atom count: 2-carbon branched vs 1-carbon linear.
Conditions	Structural comparison based on IUPAC names and molecular formulas; MW and asymmetric atom count from Fluorochem (target) and AKSci (homolog).

Why This Matters

Programs that require a chiral handle for diastereoselective synthesis or that need a specific linker length to match a binding pocket geometry cannot substitute the methylene homolog without altering the three-dimensional presentation of the pyrazole and ethoxyethyl moieties.

Application Scenarios

Medicinal Chemistry SAR: LogP Fine-Tuning

When a lead series centered on pyrazole-ethylamine scaffolds exhibits suboptimal permeability or metabolic stability, the target compound's LogP of 0.686 offers a predictable 0.357 log-unit increment over the methoxy analog (LogP 0.329) without altering the hydrogen bond donor/acceptor profile . This enables systematic lipophilicity scanning within a narrow, CNS-accessible LogP window while keeping other molecular recognition features constant, reducing the number of confounding variables in multiparameter optimization.

Automated Synthesis & HTS: Non-Corrosive Amine Building Block

The target compound's GHS07 (Harmful/Irritant) classification, without H314 corrosive hazard, makes it suitable for automated liquid handling and parallel synthesis platforms where the unsubstituted primary amine precursor (H314 corrosive) would require enhanced containment and specialized waste handling . This reduces operational complexity and widens the compound's compatibility with standard laboratory automation protocols.

Diastereoselective Synthesis & Chiral Probe Development

The presence of one asymmetric atom at the α-position of the ethylamine linker provides a built-in chiral handle absent in the methylene homolog (CAS 1154249-37-2, 0 asymmetric atoms) . Research groups exploring stereochemistry-dependent biological responses can use the racemic target compound as a starting point for chiral resolution or as a reference in enantiospecific derivatization, a capability not accessible with the achiral methylene analog.

Pyrazole N1-Preserving Derivatization for Target Engagement

When the pyrazole N1 nitrogen must remain unsubstituted for target binding (e.g., hinge-region hydrogen bonding in kinase inhibitor design), the target compound's free N1-pyrazole topology is essential. The regioisomer with ethoxyethyl on the pyrazole N1 (CAS 1343154-70-0) renders this interaction impossible and is additionally discontinued from commercial supply . The target compound remains the only commercially accessible option preserving the N1-free pyrazole while providing a secondary amine handle for further functionalization.

Application

Selection Property

Validation Focus

Lipophilicity optimization studies

Reported LogP difference vs shorter-chain analogs

Permeability and metabolic stability assay validation

Automated synthesis & HTS workflows

Non-corrosive hazard classification

Handling protocol and containment requirement review

Chiral resolution and probe studies

Presence of one asymmetric center

Enantioseparation and stereochemical assignment validation

N1‑pyrazole‑preserving derivatization

Free N1‑pyrazole topology; secondary amine handle

Target engagement assays requiring unsubstituted N1